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Compound of Interest

Compound Name: Strontium phosphate

cat. No.: BO85154

An In-depth Technical Guide to Strontium Phosphate for Researchers and Drug Development
Professionals

Introduction

Strontium phosphate, with the molecular formula Sr3(POa)z, is an inorganic compound
composed of strontium cations (Sr2*) and phosphate anions (PO437).[1][2] It is a white,
crystalline solid that is notably insoluble in water.[1][2] Also known by synonyms such as
tristrontium diphosphate and strontium phosphate tribasic, this compound has garnered
significant interest in materials science and biomedicine.[2][3][4]

In recent years, strontium phosphate has been extensively investigated for its applications in
the biomedical field, particularly in bone tissue engineering and as a carrier for drug delivery.[2]
[5] The therapeutic effects are largely attributed to the strontium ion, which is known to
enhance bone metabolism by simultaneously promoting bone formation and inhibiting bone
resorption.[6][7] This dual-action mechanism makes strontium-containing biomaterials,
including strontium phosphate, promising candidates for treating osteoporosis and
regenerating bone defects.[7][8] Beyond its biomedical applications, strontium phosphate is
also utilized as a phosphor host material in luminescent materials and for preparing high-
performance ceramics.[2][4][5]

Physicochemical Properties

Strontium phosphate is a stable compound with well-defined physical and chemical
properties. Its anhydrous form has a high melting point and is thermally stable, allowing for its
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use in high-temperature applications.[2] The quantitative properties of strontium phosphate
are summarized in the table below.

Property Value References
Molecular Formula Sr3(POa4)2 [1103114]
Molar Mass 452.8 g/mol [11[31[9]
Appearance White solid / powder [1112][3]
Density 4.53 g/cm?3 [1]

Melting Point >380 °C [3][4]

Crystal Structure (NPs) Orthorhombic [10][11]
Solubility Insoluble in water [11[2]

Experimental Protocols: Synthesis of Strontium
Phosphate

Strontium phosphate can be synthesized through various methods, with precipitation and
solid-state reactions being the most common. The chosen method can influence the material's
properties, such as particle size and crystallinity.

Synthesis by One-Pot Precipitation

This method is suitable for producing strontium phosphate nanoparticles (NPs) at room
temperature and is valued for its simplicity and sustainability.[10][11]

Methodology:
e Prepare Precursor Solutions:

o Prepare a 0.1 M solution of strontium nitrate dihydrate (Sr(NOs)2-2H20) by dissolving 1.70
g in 40 mL of deionized water.

o Prepare a 0.2 M solution of disodium hydrogen phosphate (NazHPQa4) by dissolving 2.26 g
in 40 mL of deionized water.
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e Homogenization: Stir both solutions separately for 10 minutes to ensure homogeneity.[11]

» Precipitation: Add the disodium hydrogen phosphate solution dropwise into the strontium
nitrate solution while maintaining continuous stirring.[11]

e Reaction: Continue stirring the resulting mixture for an additional 40 minutes at room
temperature to allow the precipitation reaction to complete.[11]

o Separation and Washing: Collect the white precipitate by centrifugation or filtration. Wash the
collected nanoparticles multiple times with deionized water and ethanol to remove any
unreacted precursors and byproducts.

» Drying: Dry the final product in an oven at 60-80 °C overnight to obtain the strontium
phosphate nanoparticle powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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